Cas no 30684-05-0 (3-Phenylpropan-1-amine hydrochloride)

• Product Name: 3-Phenylpropan-1-amine hydrochloride
• CAS No: 30684-05-0
• Molecular Formula: C₉H₁₃N^.HCl
• Molecular Weight: 171.66716
• CID: 307400
• PubChem ID: 458430

3-Phenylpropan-1-amine hydrochloride Properties

Names and Identifiers

• 3-Phenylpropan-1-amine hydrochloride
• 3-phenylpropylazanium,chloride
• Benzenepropanamine,hydrochloride (1:1)
• 1-ammonium-3-phenylpropane chloride
• 3-phenyl-1-propylamine hydrochloride
• 3-phenylpropan-1-aminium chloride
• 3-Phenyl-propylamin, Hydrochlorid
• 3-Phenylpropylamine hydrochloride
• 3-phenyl-propylamine, hydrochloride
• AC1L1TO3
• Benzenepropanamine, hydrochloride
• PROPYLAMINE, 3-PHENYL-, HYDROCHLORIDE
• SureCN1551608
• USAF EL-41
• DTXSID90952928
• NSC211733
• Q27266203
• 73SG6SV34I
• 30684-05-0
• ISOBENZIDRINE HYDROCHLORIDE
• EN300-7713266
• 3-phenylpropan-1-amine;hydrochloride
• 3-Phenylpropylamine, hydrochloride
• benzenepropanamine hydrochloride
• 3-Phenylpropan-1-amine--hydrogen chloride (1/1)
• Phenpropylamine hydrochlolride
• NSC-211733

• InChIKey： KLEBMSJOJMXVFP-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H13N.ClH/c10-8-4-7-9-5-2-1-3-6-9;/h1-3,5-6H,4,7-8,10H2;1H
• SMILES： Cl.C1(CCCN)C=CC=CC=1

Computed Properties

• Exact Mass: 156.972
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 171.081
• Heavy Atom Count: 11
• Complexity: 74.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• LogP: 3.08020
• PSA: 22.3
• Boiling Point: 217.3°Cat760mmHg
• Flash Point: 90.6°C
• Density: 0.949

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines